N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-[(3-methoxyphenoxy)methyl]-N-(1,2-oxazol-3-ylmethyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H16N4O4/c1-22-13-3-2-4-14(8-13)23-10-12-7-15(19-18-12)16(21)17-9-11-5-6-24-20-11/h2-8H,9-10H2,1H3,(H,17,21)(H,18,19)
• InChI Key: UIIFEXUCPBMCCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC2=CC(=NN2)C(=O)NCC3=NOC=C3
• Molecular Formula: C16H16N4O4
• Molecular Weight: 328.32 g/mol

Description

N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide, also known as compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide A is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Compound A has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to reduce the activation of NF-κB, a key regulator of inflammation. It has also been found to induce apoptosis in cancer cells and to inhibit the growth of various fungal species.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide A in lab experiments is its wide range of therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-fungal properties, making it a versatile N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide for research. However, one of the limitations of using N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide A is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide A. One area of interest is the development of new drug formulations that can improve its solubility and bioavailability. Another area of interest is the investigation of its potential applications in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide A and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide A involves a multi-step process that begins with the preparation of 3-isoxazolylmethylamine. This N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide is then reacted with 3-methoxyphenylacetic acid to form the intermediate 3-(3-methoxyphenyl)acrylamide. The final step involves the reaction of the intermediate with 1H-pyrazole-3-carboxylic acid to form the desired N-(3-isoxazolylmethyl)-5-[(3-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide A.

Scientific Research Applications

Compound A has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-fungal properties, making it a promising candidate for the development of new drugs.